Cas no 81431-98-3 (2-Cyanophenyl isothiocyanate)

2-Cyanophenyl isothiocyanate is a versatile organic compound primarily used as a key intermediate in synthetic chemistry, particularly in the preparation of heterocyclic compounds and pharmaceuticals. Its reactive isothiocyanate group (–N=C=S) enables efficient coupling with amines and other nucleophiles, facilitating the synthesis of thiourea derivatives and other functionalized structures. The presence of the cyano (–CN) group further enhances its utility in cyclization and cross-coupling reactions. This compound is valued for its high purity and stability under controlled conditions, making it suitable for precision applications in medicinal chemistry and material science. Proper handling is required due to its potential lachrymatory and irritant properties.
2-Cyanophenyl isothiocyanate structure
2-Cyanophenyl isothiocyanate structure
Product Name:2-Cyanophenyl isothiocyanate
CAS No:81431-98-3
MF:C8H4N2S
MW:160.195759773254
MDL:MFCD00060361
CID:727572
PubChem ID:144947
Update Time:2025-06-28

2-Cyanophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-isothiocyanato-
    • 2-Cyanophenyl isothiocyanate
    • 2-isothiocyanatobenzonitrile
    • 1-cyano-2-isothiocyanatobenzene
    • 2-isothiocyanatobenzenecarbonitrile
    • 2-isothiocyanatoobenzonitrile
    • Benzonitrile,2-isothiocyanato
    • 2-Isothiocyanatobenzonitrile (ACI)
    • DTXSID90231104
    • DTXCID50153595
    • 81431-98-3
    • 2-Isothiocyanatobenzonitrile #
    • 2-Isothiocyanatobenzonitrile, AldrichCPR
    • MFCD00060361
    • 2-Cyanophenylisothiocyanate
    • EN300-23803
    • AKOS003354682
    • FS-4106
    • DB-020981
    • SCHEMBL2482764
    • G77742
    • SY062475
    • MDL: MFCD00060361
    • Inchi: 1S/C8H4N2S/c9-5-7-3-1-2-4-8(7)10-6-11/h1-4H
    • InChI Key: GDHYPPBFBJXNRE-UHFFFAOYSA-N
    • SMILES: N#CC1C(N=C=S)=CC=CC=1

Computed Properties

  • Exact Mass: 160.01000
  • Monoisotopic Mass: 160.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 68.2A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.12
  • Melting Point: 119 °C
  • Boiling Point: 325.5°Cat760mmHg
  • Flash Point: 150.7°C
  • Refractive Index: 1.604
  • PSA: 68.24000
  • LogP: 2.29258
  • Solubility: Not determined

2-Cyanophenyl isothiocyanate Security Information

  • Hazardous Material transportation number:UN 2811
  • Hazard Category Code: 20/21/22-36/37/38-43
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: T
  • Risk Phrases:R20/21/22; R36/37/38
  • HazardClass:KEEP COLD, LACHRYMATOR, TOXIC
  • Storage Condition:Keep cold.

2-Cyanophenyl isothiocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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2-Cyanophenyl isothiocyanate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ;  0.5 h, 20 °C
Reference
The synthesis of 2-cyano-cyanothioformanilides from 2-(4-chloro-5H-1,2,3-dithiazol-5-ylideneamino)benzonitriles using DBU
Michaelidou, Sophia S.; et al, Synthesis, 2009, (24), 4167-4174

Production Method 2

Reaction Conditions
1.1 Solvents: Dichloromethane ,  Water
Reference
Preparation of 2-isothiocyanatobenzonitrile by thiophosgenation of anthranilonitrile in presence of water
, Czechoslovakia, , ,

Production Method 3

Reaction Conditions
Reference
Carbon dioxide, carbonyl sulfide, carbon disulfide, isocyanates, isothiocyanates, carbodiimides, and their selenium, tellurium, and phosphorus analogues
Braverman, S.; et al, Science of Synthesis, 2005, 18, 65-320

Production Method 4

Reaction Conditions
1.1 Reagents: Diethyl phosphite ,  Oxygen Catalysts: Cuprous iodide Solvents: Toluene ;  16 h, 110 °C
Reference
Isothiocyanation of amines using the Langlois reagent
Liao, Yan-Yan; et al, Chemical Communications (Cambridge, 2017, 53(45), 6073-6076

Production Method 5

Reaction Conditions
Reference
Carbon dioxide, carbonyl sulfide, carbon disulfide, isocyanates, isothiocyanates, carbodiimides, and their selenium, tellurium, and phosphorus analogues
Braverman, S.; et al, Science of Synthesis, 2005, 18, 65-320

Production Method 6

Reaction Conditions
1.1 Solvents: Dichloromethane ,  Water
Reference
Synthesis and X-ray characterization of a new polycondensed heterocycle obtained by a novel Mn(III)-mediated cascade reaction of 2-cyanophenyl isothiocyanate
Calestani, G.; et al, Tetrahedron, 2001, 57(33), 7221-7233

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Dichloromethane ,  Water ;  rt; 1 h, rt
Reference
Access to N-CF3 Formamides by Reduction of N-CF3 Carbamoyl Fluorides
Zivkovic, Filip G.; et al, Angewandte Chemie, 2022, 61(52),

Production Method 8

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  60 min, rt
Reference
Synthesis of Isothiocyanates and Unsymmetrical Thioureas with the Bench-Stable Solid Reagent (Me4N)SCF3
Scattolin, Thomas; et al, Organic Letters, 2017, 19(7), 1831-1833

Production Method 9

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane
Reference
New syntheses of aryl isothiocyanates
Besson, Thierry; et al, Journal of the Chemical Society, 1998, (5), 889-892

Production Method 10

Reaction Conditions
1.1 Reagents: Pyridine ,  1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dichloromethane ;  5 - 15 min, -5 °C
2.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ;  0.5 h, 20 °C
Reference
The synthesis of 2-cyano-cyanothioformanilides from 2-(4-chloro-5H-1,2,3-dithiazol-5-ylideneamino)benzonitriles using DBU
Michaelidou, Sophia S.; et al, Synthesis, 2009, (24), 4167-4174

Production Method 11

Reaction Conditions
1.1 Solvents: Dichloromethane ;  1 h, 20 °C
1.2 Reagents: Pyridine ;  2 h, 20 °C
2.1 Reagents: Pyridine ,  1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dichloromethane ;  5 - 15 min, -5 °C
3.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ;  0.5 h, 20 °C
Reference
The synthesis of 2-cyano-cyanothioformanilides from 2-(4-chloro-5H-1,2,3-dithiazol-5-ylideneamino)benzonitriles using DBU
Michaelidou, Sophia S.; et al, Synthesis, 2009, (24), 4167-4174

2-Cyanophenyl isothiocyanate Raw materials

2-Cyanophenyl isothiocyanate Preparation Products

2-Cyanophenyl isothiocyanate Suppliers

Amadis Chemical Company Limited
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(CAS:81431-98-3)2-Cyanophenyl isothiocyanate
Order Number:A840130
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:48
Price ($):784.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:81431-98-3)2-Cyanophenyl isothiocyanate
A840130
Purity:99%
Quantity:1g
Price ($):784.0
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